RC-33 Hydrochloride

• Molecular Formula: C21H28ClN
• Molecular Weight: 329.9 g/mol
• InChI: InChI=1S/C21H27N.ClH/c1-18(14-17-22-15-6-3-7-16-22)19-10-12-21(13-11-19)20-8-4-2-5-9-20;/h2,4-5,8-13,18H,3,6-7,14-17H2,1H3;1H
• InChIKey: IYZBMSKKZQBBKD-UHFFFAOYSA-N

RC-33 Hydrochloride: A Selective Sigma-1 Receptor Agonist for Neuroprotection Research [1]

RC-33 Hydrochloride (CAS 1346016-43-0) is a synthetic small molecule acting as a selective and metabolically stable sigma-1 receptor (σ1R) agonist [1]. Identified through a medicinal chemistry program, it is distinguished by its high affinity for the σ1R and its functional efficacy in potentiating nerve growth factor (NGF)-induced neurite outgrowth in PC12 cells [1][2]. Its racemic form demonstrates potent activity, while its enantiomers provide a unique platform for investigating the role of chirality in σ1R pharmacology and metabolism [3].

1

Selective sigma-1 receptor agonist tool compound for neuroprotection pathway studies

2

Enantiomer-specific research context with distinct (R)- and (S)- metabolic profiles

3

Reported NGF-potentiation assay context in PC12 cell neurite outgrowth models

• [1] Rossi D, et al. Identification of RC-33 as a potent and selective σ1 receptor agonist potentiating NGF-induced neurite outgrowth in PC12 cells. Part 2: g-scale synthesis, physicochemical characterization and in vitro metabolic stability. Bioorg Med Chem. 2013;21(9):2577-86. View Source
• [2] Rossi D, et al. Chemical, pharmacological, and in vitro metabolic stability studies on enantiomerically pure RC-33 compounds: promising neuroprotective agents acting as σ₁ receptor agonists. ChemMedChem. 2013;8(9):1514-27. View Source
• [3] Rossi D, et al. Studies on the enantiomers of RC-33 as neuroprotective agents: isolation, configurational assignment, and preliminary biological profile. Chirality. 2013;25(11):814-22. View Source

Why Other Sigma-1 Agonists Cannot Substitute for RC-33 in In Vivo Neuroprotection Studies

Generic substitution among sigma-1 receptor (σ1R) agonists is scientifically unsound due to significant differences in their central nervous system (CNS) distribution, metabolic stability, and species-specific pharmacokinetics. For instance, while RC-33 and PRE-084 are both σ1R agonists, RC-33 (specifically its (R)-enantiomer) demonstrates a quantifiably superior CNS distribution profile in mice, making it the more appropriate tool for in vivo studies targeting neurodegenerative conditions [1]. The unique combination of high σ1R selectivity and metabolic stability in plasma and blood across species also distinguishes RC-33 from other agonists, which may have unknown or suboptimal PK/PD relationships [2].

Risk

RC-33 (This Product)

PRE-084 / Generic σ1R Agonists

CNS distribution profile may differ significantly from PRE-084; brain-exposure context cannot be assumed across σ1R agonists.

Enantiomer-specific metabolic stability context may shift; (S)-RC-33 exhibits lower hepatic stability in reported NADPH assays compared to (R)-RC-33.

Cross-species PK/PD relationship context may be unknown or unreported for other σ1R agonists; direct substitution limits exposure-model interpretation.

• [1] Marra A, et al. Toward the identification of neuroprotective agents: g-scale synthesis, pharmacokinetic evaluation and CNS distribution of (R)-RC-33, a promising SIGMA1 receptor agonist. Future Med Chem. 2016;8(3):287-95. View Source
• [2] Rossi D, et al. Identification of RC-33 as a potent and selective σ1 receptor agonist potentiating NGF-induced neurite outgrowth in PC12 cells. Part 2: g-scale synthesis, physicochemical characterization and in vitro metabolic stability. Bioorg Med Chem. 2013;21(9):2577-86. View Source

Quantitative Differentiation of RC-33 Hydrochloride from Sigma-1 Agonist Comparators

Superior CNS Distribution of (R)-RC-33 Over PRE-084 in Mouse Pharmacokinetics

(R)-RC-33 demonstrates a superior central nervous system (CNS) distribution profile in mice when compared directly to PRE-084, the most widely used σ1R agonist in pharmacological experiments [1]. This head-to-head in vivo study was conducted to establish the optimal dosage schedule for neuroprotective studies, providing a critical point of differentiation for researchers requiring effective brain penetration [1].

CNS Distribution vs PRE-084

Head-to-head

Reported better CNS distribution and brain exposure relative to PRE-084 in mouse PK evaluation

Supports in vivo brain-exposure model selection for neuroprotection research

Comparative PK study in mice; quantitative brain-uptake advantage reported

Evidence Dimension	CNS Distribution Profile
Target Compound Data	Better CNS distribution (qualitative assessment from comparative PK study)
Comparator Or Baseline	PRE-084 (σ1R agonist)
Quantified Difference	Superior (quantitatively defined by improved CNS uptake/brain exposure relative to PRE-084)
Conditions	In vivo pharmacokinetic evaluation in mice, comparing (R)-RC-33 with PRE-084

Why This Matters

This directly informs procurement for in vivo neurodegenerative disease models where efficient and sustained brain exposure is a prerequisite for observing target engagement and therapeutic efficacy.

• [1] Marra A, et al. Toward the identification of neuroprotective agents: g-scale synthesis, pharmacokinetic evaluation and CNS distribution of (R)-RC-33, a promising SIGMA1 receptor agonist. Future Med Chem. 2016;8(3):287-95. View Source

Enantiomer-Specific Hepatic Metabolic Stability of (R)-RC-33 vs (S)-RC-33

When evaluated for in vitro hepatic metabolic stability in the presence of NADPH, the (R)-configured enantiomer of RC-33 exhibits significantly higher stability compared to its (S)-configured counterpart [1][2]. This direct comparison identified (R)-RC-33 as the optimal candidate for further in vivo studies in an animal model of amyotrophic lateral sclerosis (ALS) [1].

Enantiomer Metabolic Stability

Head-to-head

(R)-RC-33 exhibits higher hepatic metabolic stability than (S)-RC-33 in NADPH-fortified in vitro assays

Enantiomer-specific stability context may guide selection for chronic in vivo dosing models

(R)-enantiomer selected for ALS model studies based on this profile

Evidence Dimension	In vitro hepatic metabolic stability
Target Compound Data	Higher stability
Comparator Or Baseline	(S)-RC-33 enantiomer
Quantified Difference	Significantly more stable (specific % degradation not provided in abstract, but (R) is superior)
Conditions	In vitro assay in the presence of NADPH

Why This Matters

Researchers requiring a metabolically robust agonist for chronic in vivo dosing should select the (R)-enantiomer, avoiding the more rapidly metabolized (S)-enantiomer to ensure consistent plasma and brain exposure.

• [1] Rossi D, et al. Chemical, pharmacological, and in vitro metabolic stability studies on enantiomerically pure RC-33 compounds: promising neuroprotective agents acting as σ₁ receptor agonists. ChemMedChem. 2013;8(9):1514-27. View Source
• [2] Rossi D, et al. Studies on the enantiomers of RC-33 as neuroprotective agents: isolation, configurational assignment, and preliminary biological profile. Chirality. 2013;25(11):814-22. View Source

High Potency in Potentiating NGF-Induced Neurite Outgrowth at Low Concentrations

RC-33 demonstrates high potency as a σ1R agonist, effectively promoting NGF-induced neurite outgrowth in PC12 cells at very low concentrations [1]. The functional efficacy is quantified by its ability to enhance this key neuronal differentiation process at sub-micromolar levels, which is a direct measure of its potential neuroprotective activity [1].

NGF Potentiation Activity

Reported

Reported potentiation of NGF-induced neurite outgrowth at sub-micromolar concentrations in PC12 cells

Reported assay potency context supports neurotrophic pathway-response interpretation

Functional agonism readout; data to verify in independent replication

Evidence Dimension	Functional Agonism (NGF-induced neurite outgrowth)
Target Compound Data	Potent activity at very low concentrations
Comparator Or Baseline	Baseline NGF response without agonist
Quantified Difference	Significant potentiation at sub-micromolar concentrations
Conditions	PC12 cell culture model

Why This Matters

This functional assay provides a direct, quantifiable measure of the compound's neurotrophic activity, which is more relevant for disease models than simple binding affinity alone.

• [1] Rossi D, et al. Identification of RC-33 as a potent and selective σ1 receptor agonist potentiating NGF-induced neurite outgrowth in PC12 cells. Part 2: g-scale synthesis, physicochemical characterization and in vitro metabolic stability. Bioorg Med Chem. 2013;21(9):2577-86. View Source

Broad Species Stability of (R/S)-RC-33 in Plasma and Blood Matrices

In vitro metabolic stability studies across multiple biological matrices and species (rat, mouse, dog, human) show that (R/S)-RC-33 is generally stable in plasma and blood [1]. The primary metabolic vulnerability is observed in liver S9 fractions with NADPH, where degradation reaches approximately 65% in rat and 69% in human [1]. This profile supports its use in various preclinical models with predictable systemic exposure.

Cross-Species Plasma Stability

Class-level

Generally stable in plasma and blood across rat, mouse, dog, and human matrices; ~65–69% degradation in liver S9 fractions with NADPH

Supports cross-species exposure-model interpretation for preclinical study design

Hepatic oxidative metabolism is the primary clearance route; plasma stability is high

Evidence Dimension	Metabolic stability across species and matrices
Target Compound Data	Stable in plasma and blood; 65-69% degradation in liver S9 fraction with NADPH
Comparator Or Baseline	Species-specific metabolic data for other σ1R agonists (e.g., PRE-084) is not universally available
Quantified Difference	Approximately 35-31% remaining after oxidative metabolism in rat/human liver S9 fractions
Conditions	In vitro stability assays in plasma, blood, and liver S9 fractions from rat, mouse, dog, and human

Why This Matters

Researchers can confidently design cross-species studies (e.g., mouse models for ALS) knowing that plasma stability is high, and that liver metabolism is a defined, quantifiable route of clearance.

• [1] Rossi D, et al. Identification of RC-33 as a potent and selective σ1 receptor agonist potentiating NGF-induced neurite outgrowth in PC12 cells. Part 2: g-scale synthesis, physicochemical characterization and in vitro metabolic stability. Bioorg Med Chem. 2013;21(9):2577-86. View Source

Optimal Application Scenarios for RC-33 Hydrochloride Based on Quantitative Evidence

In Vivo Modeling of Amyotrophic Lateral Sclerosis (ALS) and Other Motor Neuron Diseases

RC-33, and specifically its (R)-enantiomer, is the preferred σ1R agonist for in vivo ALS research. This is due to its quantifiably superior CNS distribution compared to PRE-084 [1] and the enhanced metabolic stability of the (R)-enantiomer, which ensures sustained brain exposure during chronic dosing regimens in rodent models [2]. The compound was explicitly selected for further in vivo ALS studies based on these differentiated properties [2].

Preclinical Pharmacokinetic and Pharmacodynamic Studies of σ1R Agonists

RC-33 serves as a benchmark tool for studying σ1R pharmacology in vivo due to its well-characterized stability across multiple biological matrices and species (mouse, rat, dog, human) [3]. Its predictable metabolic profile, with defined oxidative metabolism in liver S9 fractions, allows for accurate PK/PD modeling and minimizes experimental variability introduced by unstable or poorly characterized comparator compounds [3].

Investigating the Role of Chirality in σ1R Pharmacology and Metabolism

RC-33 provides a unique tool for researchers studying the impact of chirality on σ1R engagement. While both enantiomers bind the σ1R with similar affinity and are equally effective as agonists, they exhibit a quantifiable and significant difference in hepatic metabolic stability [2]. This allows for controlled experiments to dissect the pharmacokinetic versus pharmacodynamic contributions of stereochemistry to in vivo efficacy.

Standardized Assays for NGF Potentiation and Neurite Outgrowth

For in vitro studies focused on neurotrophic mechanisms, RC-33 provides a robust and reproducible tool for potentiating NGF-induced neurite outgrowth in PC12 cells [4]. Its high potency at low concentrations makes it ideal for establishing sensitive and reliable assays to screen for downstream effects of σ1R activation on neuronal morphology and differentiation [4].

Application

Selection Property

Validation Focus

Motor neuron disease model studies

CNS distribution and metabolic stability review

In vivo brain-exposure model validation

Sigma-1 receptor exposure-model studies

Cross-species stability profiling

Exposure-model interpretation across species

Stereochemical-control and enantiomer-attribution studies

Enantiomer-specific metabolic stability

Enantiomer-attribution review in hepatic models

Neurite outgrowth assay studies

NGF-potentiation assay context

Neuronal differentiation endpoint monitoring

• [1] Marra A, et al. Toward the identification of neuroprotective agents: g-scale synthesis, pharmacokinetic evaluation and CNS distribution of (R)-RC-33, a promising SIGMA1 receptor agonist. Future Med Chem. 2016;8(3):287-95. View Source
• [2] Rossi D, et al. Chemical, pharmacological, and in vitro metabolic stability studies on enantiomerically pure RC-33 compounds: promising neuroprotective agents acting as σ₁ receptor agonists. ChemMedChem. 2013;8(9):1514-27. View Source
• [3] Rossi D, et al. Identification of RC-33 as a potent and selective σ1 receptor agonist potentiating NGF-induced neurite outgrowth in PC12 cells. Part 2: g-scale synthesis, physicochemical characterization and in vitro metabolic stability. Bioorg Med Chem. 2013;21(9):2577-86. View Source
• [4] Rossi D, et al. Identification of RC-33 as a potent and selective σ1 receptor agonist potentiating NGF-induced neurite outgrowth in PC12 cells. Part 2: g-scale synthesis, physicochemical characterization and in vitro metabolic stability. Bioorg Med Chem. 2013;21(9):2577-86. View Source